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Compound of Interest

Compound Name: Eisenlactat

Cat. No.: B12335291 Get Quote

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Einführung: Eisenlactat, ein Eisensalz der Milchsäure, wird als Eisenergänzungsmittel in

verschiedenen Forschungs- und Entwicklungsbereichen untersucht. Diese

Applikationshinweise bieten detaillierte Protokolle für die In-vivo-Verabreichung von

Eisenlactat in Tiermodellen, eine Zusammenfassung quantitativer Daten zur Bewertung seiner

Wirksamkeit und Visualisierungen der relevanten Signalwege. Die hier bereitgestellten

Informationen sollen Forschern bei der Planung und Durchführung ihrer Studien mit

Eisenlactat helfen.

I. Quantitative Datenzusammenfassung
Die folgenden Tabellen fassen die quantitativen Daten aus Studien zusammen, in denen die

Wirkung von Eisenlactat und verwandten Verbindungen in Tiermodellen untersucht wurde.

Tabelle 1: Wirkung der oralen Verabreichung von Eisen(II)-lactat auf hämatologische

Parameter bei anämischen Ratten
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Paramete
r

Kontrollg
ruppe
(anämisc
h)

Eisen(II)-
lactat-
Gruppe
(niedrige
Dosis)

Eisen(II)-
lactat-
Gruppe
(mittlere
Dosis)

Eisen(II)-
lactat-
Gruppe
(hohe
Dosis)

Eisen(II)-
sulfat-
Gruppe

Referenz

Hämoglobi

n (g/L)

< 60

(Ausgangs

wert)

Anstieg im

Zeitverlauf

Anstieg im

Zeitverlauf

Anstieg im

Zeitverlauf

Stärkerer

Anstieg als

bei

Eisenlactat

[1]

Mittleres

korpuskulä

res

Volumen

(MCV)

Niedrig
Anstieg im

Zeitverlauf

Anstieg im

Zeitverlauf

Anstieg bis

zum

Normalnive

au

Anstieg im

Zeitverlauf
[1]

Mittleres

korpuskulä

res

Hämoglobi

n (MCH)

Niedrig
Anstieg im

Zeitverlauf

Anstieg im

Zeitverlauf

Anstieg im

Zeitverlauf

Anstieg im

Zeitverlauf
[1]

Mittlere

korpuskulä

re

Hämoglobi

n-

konzentrati

on (MCHC)

Niedrig
Anstieg im

Zeitverlauf

Anstieg im

Zeitverlauf

Anstieg im

Zeitverlauf

Anstieg im

Zeitverlauf
[1]

Anmerkung: Die Studie zeigte eine dosisabhängige positive Korrelation zwischen den

verabreichten Eisenlactat-Dosen und der Verbesserung der hämatologischen Parameter.

Eisen(II)-sulfat zeigte bei gleicher Dosierung eine etwas bessere Wirksamkeit.[1]

Tabelle 2: Wirkung der intravenösen Lactat-Verabreichung auf Eisenparameter bei Mäusen mit

Eisenüberladung (Hfe-/- Modell)
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Parameter
Kontrollgrupp
e (PBS)

Lactat-Gruppe
(150 mg/kg)

Prozentuale
Veränderung

Referenz

Serum-Hepcidin Basislinie
Anstieg um

25,3%
+25,3% [1]

Serum-Eisen Basislinie
Reduzierung um

14,8%
-14,8% [1]

Eisen im

Lebergewebe
Basislinie

Reduzierung um

37,8%
-37,8% [1]

Anmerkung: Diese Daten beziehen sich auf die Verabreichung von Natriumlactat, nicht direkt

von Eisenlactat. Sie sind jedoch relevant, um die Wirkung von Lactat auf die

Eisenhomöostase zu verstehen.

Tabelle 3: Absorption von Eisenverbindungen nach intraperitonealer Verabreichung bei Ratten

Verabreichte
Verbindung

Konzentration in
der Dialyselösung

Absorbierter Anteil
(nach 6h)

Referenz

Eisen(III)-chlorid 4 mg/L 60% [2]

Eisen-Dextran 2 mg/L 73,8 ± 11,0% [3]

Eisen-Dextran 10 mg/L 80,8 ± 5,7% [3]

Anmerkung: Spezifische pharmakokinetische Daten (Cmax, Tmax, AUC) für intraperitoneal

verabreichtes Eisenlactat sind in der aktuellen Literatur begrenzt. Die hier dargestellten Daten

für andere Eisenverbindungen deuten jedoch auf eine signifikante Absorption aus der

Peritonealhöhle hin.

II. Experimentelle Protokolle
Die folgenden Protokolle beschreiben detaillierte Methoden für die Verabreichung von

Eisenlactat in Tiermodellen.
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Protokoll 1: Orale Verabreichung von Eisen(II)-lactat
mittels Gavage bei Ratten zur Behandlung von
Eisenmangelanämie
1. Ziel: Untersuchung der Wirksamkeit von oral verabreichtem Eisen(II)-lactat zur

Wiederherstellung der hämatologischen Parameter bei einem Rattenmodell für

Eisenmangelanämie (IDA).

2. Tiermodell:

Spezies: Sprague-Dawley- oder Wistar-Ratten, abgesetzt (21 Tage alt).

Anämie-Induktion: Fütterung einer eisenarmen Diät (<5 mg Eisen/kg) für 3-4 Wochen, bis die

Hämoglobinwerte unter 9 g/dL fallen[4]. Die Anämie kann durch wöchentliche Blutentnahme

und hämatologische Analyse überwacht werden.

3. Materialien:

Eisen(II)-lactat (Fe(C₃H₅O₃)₂)

Deionisiertes Wasser oder physiologische Kochsalzlösung als Vehikel

Orale Gavagesonden (passende Größe für das Alter/Gewicht der Ratte, z. B. 18-20 G für

adulte Ratten)

Spritzen (1-3 mL)

Waage zur genauen Dosierung

4. Vorbereitung der Verabreichungslösung:

Die gewünschte Dosis Eisen(II)-lactat wird in deionisiertem Wasser gelöst. In einer Studie

wurden Dosierungen verwendet, die einer täglichen Eisengabe von 1,25 mg, 2,5 mg und 5

mg entsprachen[1].

Die Lösung sollte frisch zubereitet und gut gemischt werden, um eine homogene Suspension

zu gewährleisten.
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5. Verabreichungsverfahren (Orale Gavage):

Rückhaltung: Die Ratte wird sicher fixiert, wobei der Kopf und der Körper in einer vertikalen

Linie gehalten werden, um das Einführen der Sonde zu erleichtern[5].

Sondeneinführung: Die Gavagesonde wird vorsichtig in das Maul eingeführt, über die Zunge

hinweg in den Pharynx. Ein leichter Schluckreflex des Tieres erleichtert das sanfte

Vorschieben der Sonde in die Speiseröhre. Es darf kein Zwang angewendet werden[5].

Volumen: Das Verabreichungsvolumen sollte 10 ml/kg Körpergewicht nicht überschreiten,

um gastrointestinale Beschwerden zu vermeiden[6].

Verabreichung: Die Lösung wird langsam und gleichmäßig verabreicht.

Entfernung: Die Sonde wird nach der Verabreichung vorsichtig entfernt.

Häufigkeit: Die Verabreichung erfolgt täglich über einen Zeitraum von 2-4 Wochen[7].

6. Datenerfassung und Analyse:

Körpergewicht: Tägliche oder wöchentliche Aufzeichnung.

Hämatologie: Wöchentliche Blutentnahme (z. B. aus der Schwanzvene oder retroorbital) zur

Messung von Hämoglobin, Hämatokrit, MCV, MCH und MCHC.

Eisenstatus: Am Ende der Studie können terminale Blutproben für die Analyse von

Serumeisen, Ferritin und der gesamten Eisenbindungskapazität (TIBC) entnommen werden.

Gewebeanalyse: Organe wie Leber und Milz können zur Bestimmung der Eisenspeicherung

entnommen werden.

Protokoll 2: Intravenöse (i.v.) Verabreichung von Lactat
bei Mäusen
1. Ziel: Untersuchung der Wirkung von intravenös verabreichtem Lactat auf die

Eisenhomöostase, insbesondere auf die Hepcidin-Expression und die Eisenverteilung im

Gewebe.
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2. Tiermodell:

Spezies: C57BL/6-Mäuse oder spezifische Krankheitsmodelle wie Hfe-/- Mäuse für

Häochromatose[1].

Alter: 4 Wochen alt zu Beginn der Behandlung.

3. Materialien:

Natriumlactat-Lösung

Phosphatgepufferte Salzlösung (PBS) als Vehikel

Insulinspritzen mit feinen Nadeln (z. B. 29-31 G)

Fixiervorrichtung für Mäuse zur Schwanzveneninjektion

4. Vorbereitung der Verabreichungslösung:

Eine sterile Lösung von Natriumlactat in PBS wird vorbereitet. Eine in Studien verwendete

Dosis beträgt 150 mg/kg Körpergewicht[1].

Die Lösung sollte auf einen physiologischen pH-Wert eingestellt werden.

5. Verabreichungsverfahren (Schwanzveneninjektion):

Vorbereitung: Die Maus wird in einer Fixiervorrichtung platziert, um die Schwanzvene

zugänglich zu machen. Eine Wärmelampe kann verwendet werden, um die Vene zu

dilatieren.

Injektion: Die Nadel wird vorsichtig in die laterale Schwanzvene eingeführt.

Verabreichung: Die Lösung wird langsam als Bolus injiziert. Das Injektionsvolumen sollte für

Mäuse typischerweise 100-200 µL nicht überschreiten.

Häufigkeit: Die Injektionen können je nach Studiendesign täglich oder wöchentlich über

einen Zeitraum von mehreren Wochen (z. B. 4 Wochen) erfolgen[1].

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10950472/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10950472/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10950472/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12335291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. Datenerfassung und Analyse:

Blutproben: Blut kann zu verschiedenen Zeitpunkten nach der Injektion entnommen werden,

um Serum-Hepcidin, Serumeisen und andere Biomarker zu messen.

Gewebeanalyse: Nach Abschluss der Studie werden die Tiere eingeschläfert und Organe

(Leber, Milz, Duodenum) für die Eisenquantifizierung (z. B. mittels ICP-MS oder

histologischer Färbung wie Perls-Färbung) und für Proteinanalysen (z. B. Western Blot für

Ferroportin, Ferritin) entnommen[1].

Protokoll 3: Intraperitoneale (i.p.) Verabreichung von
Eisenverbindungen bei Ratten
1. Ziel: Untersuchung der Absorption und systemischen Wirkung von intraperitoneal

verabreichten Eisenverbindungen.

2. Tiermodell:

Spezies: Sprague-Dawley-Ratten.

3. Materialien:

Eisenlactat (oder eine andere Eisenverbindung wie Eisen(III)-chlorid oder Eisen-Dextran)

Sterile Dialyselösung (z. B. 1,5% Dianeal) oder physiologische Kochsalzlösung

Spritzen und Nadeln (z. B. 23-25 G)

4. Vorbereitung der Verabreichungslösung:

Die gewünschte Konzentration der Eisenverbindung wird in der sterilen Trägerlösung gelöst.

In Studien wurden Konzentrationen von 2 mg/L bis 10 mg/L verwendet[2][3].

5. Verabreichungsverfahren (Intraperitoneale Injektion):

Rückhaltung: Die Ratte wird sicher fixiert.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10950472/
https://www.benchchem.com/product/b12335291?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/7999861/
https://pubmed.ncbi.nlm.nih.gov/8534738/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12335291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Injektionsstelle: Die Injektion erfolgt in den unteren abdominalen Quadranten, wobei darauf

geachtet wird, die Blase oder den Magen-Darm-Trakt nicht zu verletzen. Ein leichtes

Ansaugen vor der Injektion wird empfohlen, um eine korrekte Platzierung der Nadel zu

überprüfen.

Verabreichung: Das Injektionsvolumen wird langsam verabreicht. In einer Studie wurden 25

mL einer Dialyselösung in Ratten infundiert[2].

Häufigkeit: Die Verabreichung kann als Einzeldosis oder chronisch erfolgen, abhängig vom

Studiendesign. Bei chronischer Verabreichung ist Vorsicht geboten, da hohe

Konzentrationen von Eisen-Dextran toxische Wirkungen auf das Peritoneum gezeigt

haben[8].

6. Datenerfassung und Analyse:

Blutproben: Blutproben werden vor und zu verschiedenen Zeitpunkten nach der Injektion

entnommen, um Serumeisen, TIBC und hämatologische Parameter zu bestimmen.

Analyse der Peritonealflüssigkeit: Wenn eine Dialyselösung verwendet wird, kann diese nach

einer bestimmten Verweilzeit (z. B. 6 Stunden) abgelassen werden, um die verbleibende

Eisenkonzentration zu messen und die Absorptionsrate zu berechnen[2][3].

Histologie: Am Ende der Studie kann das Peritonealgewebe zur Untersuchung auf

Entzündungen oder Eisenablagerungen entnommen werden.

III. Visualisierung von Signalwegen
Die folgenden Diagramme, erstellt in der DOT-Sprache für Graphviz, visualisieren die

Schlüsselmechanismen, die an der Eisenhomöostase und der Wirkung von Lactat beteiligt

sind.

Diagramm 1: Lactat-induzierte Hepcidin-Regulation über
den SMAD-Signalweg
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Abbildung 1: Lactat stimuliert die Hepcidin-Expression.

Beschreibung: Lactat tritt über den MCT1-Transporter in Hepatozyten ein und aktiviert die

lösliche Adenylylcyclase (sAC), was zu einem Anstieg von cAMP führt. Dies stimuliert die

Proteinkinase A (PKA), welche die Phosphorylierung von SMAD1/5/8 fördert. Der resultierende

pSMAD/SMAD4-Komplex transloziert in den Zellkern und aktiviert die Transkription des HAMP-

Gens, was zu einer erhöhten Produktion von Hepcidin führt[5].

Diagramm 2: Rolle von HIF-1α bei Eisenmangel und
Hypoxie
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Abbildung 2: Regulation von HIF-1α durch Sauerstoff und Eisen.
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Beschreibung: Unter normoxischen Bedingungen hydroxylieren eisenabhängige PHD-Enzyme

die HIF-1α-Untereinheit, was zu deren Abbau durch das VHL-Protein und das Proteasom führt.

Bei Hypoxie oder Eisenmangel ist die PHD-Aktivität gehemmt, HIF-1α wird stabilisiert, bildet

einen Komplex mit HIF-1β und aktiviert im Zellkern die Transkription von Zielgenen, die an der

Anpassung an Sauerstoffmangel und der Eisenaufnahme beteiligt sind[6][7].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12335291?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12335291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

